Cas no 5456-52-0 (2-benzoyl-3,4-dihydro-2h-naphthalen-1-one)
5456-52-0 structure
Product Name:2-benzoyl-3,4-dihydro-2h-naphthalen-1-one
CAS No:5456-52-0
MF:C17H14O2
MW:250.291864871979
CID:941982
PubChem ID:228535
Update Time:2025-04-19
2-benzoyl-3,4-dihydro-2h-naphthalen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-benzoyl-3,4-dihydro-2h-naphthalen-1-one
- 2-benzoyl-1-tetralone
- 2-Benzoyl-3,4-dihydro-2H-naphthalin-1-on
- 2-benzoyl-3,4-dihydronaphthalen-1(2H)-one
- 2-benzoyltetralin-1-one
- 2-Benzoyl-tetralon-(1)
- AC1L5GAR
- AC1Q5EZ7
- AR-1D9075
- CTK1H3554
- NSC21519
- SureCN599658
- SCHEMBL599658
- AKOS011020870
- 5456-52-0
- DTXSID20281399
- NSC-21519
-
- Inchi: 1S/C17H14O2/c18-16(13-7-2-1-3-8-13)15-11-10-12-6-4-5-9-14(12)17(15)19/h1-9,15H,10-11H2
- InChI Key: HUCQLDZSDDSFKF-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2CCC1C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 250.09942
- Monoisotopic Mass: 250.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.193
- Boiling Point: 419.5°C at 760 mmHg
- Flash Point: 156.9°C
- Refractive Index: 1.61
- PSA: 34.14
- LogP: 3.31460
2-benzoyl-3,4-dihydro-2h-naphthalen-1-one Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5456-52-0 (2-benzoyl-3,4-dihydro-2h-naphthalen-1-one) Related Products
- 1785-95-1(2-Benzoyl-1,3-indandione)
- 17496-14-9(2-methylindan-1-one)
- 1590-08-5(2-methyl-1,2,3,4-tetrahydronaphthalen-1-one)
- 1133-72-8(2-Acetyl-1H-indene-1,3(2H)-dione)
- 19832-98-5(4-methyl-1,2,3,4-tetrahydronaphthalen-1-one)
- 529-34-0(1,2,3,4-tetrahydronaphthalen-1-one)
- 106949-28-4(1(2H)-Naphthalenone,7-acetyl-3,4-dihydro-)
- 19550-57-3(6,7-Dimethyl-1-tetralone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk